Cyclohexane

• CAS No.: 110-82-7
• Product Name: Cyclohexane
• Molecular Formula: C6H12
• Molecular Weight: 84.16 g/mol
• IUPAC Name: cyclohexane
• Standard InChI: InChI=1S/C6H12/c1-2-4-6-5-3-1/h1-6H2
• Standard InChIKey: XDTMQSROBMDMFD-UHFFFAOYSA-N
• Impurities: Impurities are unconverted benzene, aliphatic hydrocarbons in the benzene feed to the hydrogenation unit, methylcyclopentane formed by isomerization of cyclohexane, and methylcyclohexane formed by hydrogenation of the small amount of toluene in benzene.
• SMILES: C1CCCCC1
• Canonical SMILES: C1CCCCC1
• Boiling Point: 177.3 °F at 760 mm Hg (NTP, 1992); 80.7 °C; 80.7 °C at 760 mm Hg; 81 °C; 177°F
• Colorform: Colorless mobile liquid; Colorless liquid [Note: A solid below 44 degrees F]
• Density: 0.779 at 68 °F (USCG, 1999); 0.7781 at 20 °C/4 °C; Relative density (water = 1): 0.8; 0.78
• Flash Point: -4 °F (NTP, 1992); 1 °F (-18 °C) (closed cup); -18 °C c.c.; 0°F
• Melting Point: 43.7 °F (NTP, 1992); 6.6 °C; 6.47 °C; 6.5°C; 7 °C; 44°F
• Physical Description: Cyclohexane appears as a clear colorless liquid with a petroleum-like odor. Used to make nylon, as a solvent, paint remover, and to make other chemicals. Flash point -4°F. Density 6.5 lb / gal (less than water) and insoluble in water. Vapors heavier than air.; Liquid; OtherSolid, Liquid; Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; Colorless liquid with a sweet, chloroform-like odor.; Colorless liquid with a sweet, chloroform-like odor. [Note: A solid below 44°F.]
• Description: Cyclohexane, also known as hexahydrobenzene or hexamethylene, belongs to the class of organic compounds known as cycloalkanes. These are saturated monocyclic hydrocarbons (with or without side chains). Cyclohexane exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Cyclohexane has been detected in multiple biofluids, such as feces and saliva. Within the cell, cyclohexane is primarily located in the membrane (predicted from logP). Cyclohexane is also a parent compound for other transformation products, including but not limited to, 1-ethyl-2-propylcyclohexane, trans-4-tert-butylcyclohexanecarboxylic acid, and chlorocyclohexane. Outside of the human body, cyclohexane can be found in kohlrabi. This makes cyclohexane a potential biomarker for the consumption of this food product. Cyclohexane is a potentially toxic compound.; Cyclohexane appears as a clear colorless liquid with a petroleum-like odor. Used to make nylon, as a solvent, paint remover, and to make other chemicals. Flash point -4°F. Density 6.5 lb / gal (less than water) and insoluble in water. Vapors heavier than air.; Cyclohexane is an alicyclic hydrocarbon comprising a ring of six carbon atoms; the cyclic form of hexane, used as a raw material in the manufacture of nylon. It has a role as a non-polar solvent. It is a cycloalkane and a volatile organic compound.
• Shelf Life: Most solvents and reagents, as received from the manufacturer, had low levels of peroxides. After opening the container, peroxides were formed rapidly in many solvents.
• Solubility: less than 1 mg/mL at 63° F (NTP, 1992); 6.54e-04 M; In water, 55 mg/L at 25 °C; Solubility in water at 23.5 °C (w/w): 0.0052%; Miscible in ethanol, ether, acetone, benzene, ligroin, carbon tetrachloride; Miscible with olive oil; 100 mL of methanol dissolves 57 grams cyclohexane at 20 °C; 0.055 mg/mL at 25 °C; Solubility in water, g/100ml at 25 °C: 0.0058 (very poor); Insoluble
• Synonyms: Cyclohexane
• Vapor Density: 2.9 (NTP, 1992) (Relative to Air); 2.98 (Air = 1); Relative vapor density (air = 1): 2.9; 2.9
• Vapor Pressure: 95 mm Hg at 68 °F ; 100 mm Hg at 77.9° F (NTP, 1992); 96.85 mmHg; 96.9 mm Hg at 25 °C; Vapor pressure, kPa at 20 °C: 10.3; 78 mmHg
• PubChem Compound: 8078
• Last Modified: Nov 11 2021